Cas no 1207058-79-4 (N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide)

• Product Name: N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide
• CAS No: 1207058-79-4
• MF: C₂₂H₂₁N₃O₄S₂
• MW: 455.549842596054
• CID: 5393179
• Update Time: 2025-07-16

N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

• Inchi： 1S/C22H21N3O4S2/c1-14-5-8-17(13-15(14)2)25(3)31(26,27)19-11-12-30-20(19)22-23-21(24-29-22)16-6-9-18(28-4)10-7-16/h5-13H,1-4H3
• InChI Key： AJMRAHGXCOCJHG-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(OC)C=C3)N=2)SC=CC=1S(N(C1=CC=C(C)C(C)=C1)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide

N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide (CAS No. 1207058-79-4): An Overview

N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide (CAS No. 1207058-79-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural arrangement that includes a thiophene ring, an oxadiazole moiety, and substituted phenyl groups. The intricate structure of this molecule contributes to its diverse biological activities and makes it a subject of extensive research.

The sulfonamide functional group in N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide is well-known for its antibacterial and anti-inflammatory properties. Sulfonamides have been used in medicine for decades, primarily as antibiotics. However, recent studies have expanded their potential applications to include anticancer and antiviral activities. The presence of the thiophene ring and the oxadiazole moiety further enhances the compound's biological profile by providing additional binding sites and structural flexibility.

One of the key areas of research involving N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide is its potential as an anticancer agent. Studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is thought to involve the inhibition of specific enzymes and signaling pathways that are crucial for cancer cell survival and proliferation.

Recent advancements in computational chemistry have also contributed to the understanding of N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide. Molecular docking studies have revealed that the compound can effectively bind to key protein targets involved in cancer progression. These findings provide valuable insights into the design of more potent and selective derivatives for therapeutic use.

In addition to its anticancer properties, N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide has shown promise in the treatment of inflammatory diseases. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This anti-inflammatory activity makes it a potential candidate for the development of new drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The methoxy substituent on one of the phenyl rings plays a crucial role in modulating the compound's biological activity. Methoxy groups are known to enhance lipophilicity and improve membrane permeability, which can enhance drug absorption and distribution. This feature is particularly important for drugs that need to cross biological barriers to reach their target sites.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide in human subjects. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, N-(3,4-dimethylphenyl)-2-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-methylthiophene-3-sulfonamide (CAS No. 1207058-79-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject for ongoing research and development in medicinal chemistry. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the treatment of cancer and inflammatory diseases.